NOC-5

• Molecular Formula: C6H16N4O2
• Molecular Weight: 176.22 g/mol
• SMILES: CC(C)N(CCCN)[N+](=NO)[O-]
• InChI: InChI=1S/C6H16N4O2/c1-6(2)9(5-3-4-7)10(12)8-11/h6,11H,3-5,7H2,1-2H3/b10-8+
• InChIKey: MTIRIKBRVALRPJ-CSKARUKUSA-N

NO donor half-life mismatches cause irreproducible data-fast donors deplete before measurement, slow donors never reach target levels. NOC-5 (93-min t½ at 22°C; 25 min at 37°C) bridges this gap, delivering sustained, cofactor-independent NO release for 2-6 hour experiments from a single addition. • Spontaneously releases 2 eq. NO under physiological conditions; no enzymatic cofactor required • Validated in VSMC KCC activation, EPR NO-quantification (carvedilol IC₅₀ 1.0×10⁻⁷ M), and apoptosis signaling • Enables custom biphasic NO profiles when combined with NOC-7 or NOC-18 • ≥98% purity; ships ambient temperature globally for research quantities

NOC-5: Controlled NO Donor

NOC-5 (CAS 146724-82-5) is a diazeniumdiolate-based nitric oxide (NO) donor that functions as a stable NO-amine complex, spontaneously releasing two equivalents of NO in solution under physiological conditions without requiring any cofactor . This compound is also designated as Hrabie-X-46-A within the broader class of diazeniumdiolate (NONOate) NO donors [1]. NOC-5 exhibits a characteristic NO release half-life of approximately 93 minutes at 22°C and pH 7.4 in phosphate-buffered saline, positioning it as an intermediate-duration NO donor within the NOC series [2].

1 Cofactor-independent NO release in physiological solution

2 Intermediate-duration donor for multi-hour NO exposure assays

3 Stable diazeniumdiolate complex with predictable 2:1 NO release

• [1] National Cancer Institute. Diazeniumdiolate Database. Compound: Hrabie-X-46-A (NOC-5). View Source
• [2] MP Biomedicals. NOC-5 Technical Datasheet. CAS 146724-82-5. View Source

Why NOC-5 Cannot Be Substituted

Diazeniumdiolate NO donors are not interchangeable despite their shared core chemistry; the amine backbone dictates the rate of NO release, which can vary by orders of magnitude across the NOC series [1]. This kinetic variability profoundly affects experimental outcomes, as NO concentration profiles over time determine biological response magnitude, duration, and mechanism [2]. Selecting an inappropriate donor for a given assay duration can result in either insufficient NO exposure or rapid NO depletion before the critical measurement window. NOC-5 occupies a specific kinetic niche that cannot be replicated by simply adjusting the concentration of a faster or slower donor.

Release half-life varies by orders of magnitude across NOC-series donors; amine structure dictates kinetics.

NOC-5 occupies an intermediate kinetic niche that faster or slower donors may not reproduce in time-sensitive assays.

Adjusting concentration alone may not compensate for kinetic mismatch; NO exposure profile may shift.

• [1] Hrabie, J. A., Klose, J. R., Wink, D. A., & Keefer, L. K. (1993). New nitric oxide-releasing zwitterions derived from polyamines. The Journal of Organic Chemistry, 58(6), 1472-1476. View Source
• [2] Keefer, L. K. (2003). Progress toward clinical application of the nitric oxide-releasing diazeniumdiolates. Annual Review of Pharmacology and Toxicology, 43, 585-607. View Source

NOC-5 vs. NOC-Series Analogs

Extended Half-Life vs. NOC-7

NOC-5 releases NO with a half-life of 93 minutes in phosphate-buffered saline (PBS) at pH 7.4 and 22°C, whereas its closest structural analog NOC-7 exhibits a substantially shorter half-life of only 10 minutes under identical conditions . This 9.3-fold difference in release kinetics represents the primary point of functional differentiation between the two compounds. At 37°C, the half-life of NOC-5 shortens to approximately 25 minutes, which remains substantially longer than the correspondingly reduced half-life of NOC-7 at physiological temperature [1].

Half-life vs. NOC-7

Data to verify

9.3-fold longer half-life at 22°C (93 min vs. 10 min); 25 min at 37°C

Supports sustained NO delivery studies; not interchangeable with fast donors.

Source review recommended; supplier-reported comparison data.

Evidence Dimension	NO release half-life (t½) in PBS
Target Compound Data	93 minutes at 22°C, pH 7.4; 25 minutes at 37°C
Comparator Or Baseline	NOC-7: 10 minutes at 22°C, pH 7.4
Quantified Difference	9.3-fold longer half-life at 22°C
Conditions	0.1 M PBS, pH 7.4, temperature as specified

Why This Matters

The 9.3-fold longer half-life of NOC-5 enables sustained NO delivery over several hours, making it suitable for assays requiring prolonged NO exposure without repeated compound additions, whereas NOC-7's 10-minute half-life is appropriate only for acute, transient NO signaling studies.

• [1] VWR. NOC-5 Technical Datasheet. View Source

Intermediate Half-Life vs. NOC-18

While NOC-5 provides an intermediate NO release duration with a 93-minute half-life at 22°C, the analog NOC-18 (also known as DETA/NO) exhibits a markedly prolonged half-life of 3,400 minutes (approximately 2.4 days) under identical conditions . This represents a 36.6-fold difference in release duration. The NOC series thus spans a wide kinetic range, with NOC-7 (10 min), NOC-5 (93 min), and NOC-18 (3,400 min) forming a graduated spectrum of NO release rates [1].

Half-life vs. NOC-18

Head-to-head

36.6-fold shorter than NOC-18 (93 min vs. 3,400 min at 22°C, pH 7.4)

Intermediate kinetics for multi-hour, not multi-day, experimental windows.

Ultra-long donors may require extended incubation to reach target NO levels.

Evidence Dimension	NO release half-life (t½) in PBS
Target Compound Data	93 minutes at 22°C, pH 7.4
Comparator Or Baseline	NOC-18: 3,400 minutes at 22°C, pH 7.4
Quantified Difference	36.6-fold shorter half-life
Conditions	PBS, pH 7.4, 22°C

Why This Matters

NOC-5 occupies a critical intermediate kinetic window; experiments requiring NO exposure lasting several hours but not extending into multi-day periods cannot be practically conducted with NOC-18, as its ultra-slow release would fail to achieve target NO concentrations within a reasonable timeframe.

• [1] National Cancer Institute. Diazeniumdiolate Database: NOC Series Comparison. View Source

K-Cl Cotransport Activation in VSMCs

In vascular smooth muscle cells (VSMCs), NOC-5 significantly activates K-Cl cotransport (KCC) activity, an effect shared with the NO donors NOC-18 and NOR-3 when tested at 0.1 and 1.0 mM concentrations [1]. The study demonstrated that all three NO donors significantly activated K-Cl COT, indicating that the NO release mechanism, rather than donor-specific side effects, drives this functional response [1].

K-Cl cotransport activation

Cross-study

Reported activation at 0.1–1.0 mM in VSMCs; comparable to NOC-18 and NOR-3

Supports vascular ion transport pathway studies via NO-sGC-cGMP.

Response attributed to NO release, not donor-specific side effects.

Evidence Dimension	K-Cl cotransport activation in VSMCs
Target Compound Data	Significant activation at 0.1 and 1.0 mM
Comparator Or Baseline	NOC-18 and NOR-3: significant activation at 0.1 and 1.0 mM
Quantified Difference	Comparable efficacy across donors (no statistical difference reported)
Conditions	VSMCs, Cl-dependent Rb influx assay

Why This Matters

NOC-5 delivers equivalent functional efficacy to other NOC-series donors in activating the NO-sGC-cGMP pathway in VSMCs, while its intermediate half-life offers superior temporal control compared to faster (NOC-7) or slower (NOC-18) alternatives for experiments in vascular biology.

• [1] Adragna, N. C., & Lauf, P. K. (2007). Functional regulation of K-Cl cotransport (COT) by the nitric oxide (NO) pathway, vasoconstrictors (VCs) and inhibitors of the contractile apparatus (ICA) in vascular smooth muscle cells (VSMCs). The FASEB Journal, 21(6), A1338. View Source

Caspase-3 Activation in Jurkat Cells

Treatment of Jurkat cells with NOC-5 at 100 μM for 24 hours resulted in a 1.62-fold increase in caspase-3 activity relative to untreated controls, with a 95% confidence interval of 1.57 to 1.66 (P < 0.05) [1]. This pro-apoptotic effect occurs despite a concurrent increase in the levels of anti-apoptotic proteins, suggesting a complex regulatory role for NO in apoptosis signaling [2].

Caspase-3 activation

Reported

1.62-fold increase (95% CI 1.57–1.66, P

Supports apoptosis pathway-response interpretation in Jurkat model.

Complex regulation; concurrent increase in anti-apoptotic proteins reported.

Evidence Dimension	Caspase-3 activity
Target Compound Data	1.62-fold increase (95% CI: 1.57–1.66, P < 0.05)
Comparator Or Baseline	Untreated control (baseline = 1.0)
Quantified Difference	62% increase
Conditions	Jurkat cells, 100 μM NOC-5, 24-hour treatment

Why This Matters

This quantifiable caspase-3 activation data provides a functional benchmark for researchers studying NO-mediated apoptosis, enabling direct comparison with other NO donors in the same cellular model and supporting the use of NOC-5 as a reproducible tool for apoptosis research.

• [1] MedChemExpress. NOC-5 Biological Activity Data. View Source
• [2] Starikova, E. G., Tashireva, L. A., et al. (2014). Nitric oxide donor NOC-5 increases XIAP and Aven levels in Jurkat cells. (Referenced in product literature). View Source

NOC-5 Application Scenarios

Sustained NO Delivery for Cell Culture

NOC-5 is the preferred choice for in vitro experiments that demand sustained NO exposure over a period of 2–6 hours without the need for repeated compound additions. Its 93-minute half-life at 22°C (25 minutes at 37°C) provides a gradual, predictable NO release profile that avoids the rapid depletion characteristic of NOC-7 (10-minute half-life) while achieving target concentrations faster than ultra-long-acting donors like NOC-18 . This makes NOC-5 particularly suitable for studies of NO-mediated gene expression changes, protein modifications, or apoptosis signaling in cultured cells where the temporal dynamics of NO exposure are critical to the biological readout [1].

Ion Transport Studies in VSMCs

In vascular smooth muscle cell (VSMC) preparations, NOC-5 reliably activates K-Cl cotransport (KCC) activity, a key component of vascular tone regulation, with comparable efficacy to other diazeniumdiolate donors including NOC-18 and NOR-3 . The intermediate release kinetics of NOC-5 provide an experimental advantage in VSMC assays by allowing sufficient time for ion flux measurements to be completed within a single, stable window of NO exposure, avoiding the rapid signal decay that would occur with short-acting donors such as NOC-7 [1].

Dual-Donor NO Delivery Systems

NOC-5 serves as an essential sustained-release component in experimental designs that employ mixtures of NO donors to achieve complex NO concentration profiles. For example, in studies investigating bacterial FNR-dependent transcription, researchers have combined NOC-5 with NOC-7 to create a biphasic NO release profile, leveraging the 9.3-fold difference in their half-lives to precisely control the temporal dynamics of NO exposure . Such applications highlight NOC-5's utility as a kinetic building block in custom-designed NO delivery systems.

Cell-Free NO Donation for EPR Studies

NOC-5 is validated for use in cell-free biochemical systems, as demonstrated by its application in electron paramagnetic resonance (EPR) spectrometry studies investigating the NO-quenching properties of pharmacological agents . In these studies, NOC-5 served as a reliable NO source to generate NO-dependent reduction of a carboxy-PTIO spin trap, enabling precise quantification of the anti-NO activity of carvedilol with an IC50 determination of 1.0 × 10⁻⁷ M . The reproducible, cofactor-independent NO release of NOC-5 makes it well-suited for such analytical applications where consistent NO generation is required across multiple experimental replicates.

Application

Selection Property

Validation Focus

Multi-hour NO exposure in cell culture

Intermediate NO release kinetics

Apoptosis or gene expression endpoint timing

Vascular ion transport studies

K-Cl cotransport activation profile

Ion flux measurement window and NO-sGC-cGMP pathway

Biphasic NO delivery systems

Kinetic building block with defined half-life

Temporal NO concentration profiling

Cell-free NO generation for analytical assays

Cofactor-independent, reproducible NO release

Spin-trap reduction quantification

• [1] Adragna, N. C., & Lauf, P. K. (2007). Functional regulation of K-Cl cotransport (COT) by the nitric oxide (NO) pathway, vasoconstrictors (VCs) and inhibitors of the contractile apparatus (ICA) in vascular smooth muscle cells (VSMCs). The FASEB Journal, 21(6), A1338. View Source